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Compound of Interest

Compound Name: DAP-81

Cat. No.: B10837500

Essential Safety and Handling Guide for DAP-81

Disclaimer: A specific Safety Data Sheet (SDS) for DAP-81 (CAS No. 794466-17-4) was not
publicly available at the time of this writing. The following guidance is based on available
information for DAP-81 and the safety profiles of structurally similar diaminopyrimidine
compounds. It is imperative to obtain and review the specific SDS from your supplier before
any handling of this compound. This information should be used as a supplementary resource
and not as a replacement for the manufacturer's official safety documentation.

DAP-81 is a diaminopyrimidine derivative that acts as a potent inhibitor of Polo-like kinase 1
(PLK1), a key regulator of cell division.[1] Due to its biological activity, DAP-81 should be
handled with care in a laboratory setting by trained personnel. This guide provides essential
safety protocols, personal protective equipment (PPE) recommendations, and disposal
procedures to ensure the safety of researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling DAP-81, based on
general best practices for potent research compounds and data from similar diaminopyrimidine
derivatives.
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PPE Category

Recommended Equipment

Key Considerations

Eye and Face Protection

Safety glasses with side
shields or chemical safety

goggles.

Must be worn at all times when
handling DAP-81 to protect
against splashes or airborne

particles.

Skin and Body Protection

Standard laboratory coat.

A fully buttoned lab coat is
essential to protect skin and

clothing from contamination.

Chemical-resistant gloves

(e.g., nitrile).

Gloves should be inspected for
tears or holes before use and
changed frequently, especially

if contaminated.

Respiratory Protection

Certified chemical fume hood.

All work with solid DAP-81 or
concentrated solutions should
be performed in a properly
functioning fume hood to

prevent inhalation.

Operational Plan: Handling and Storage

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store DAP-81 in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Handling Procedures:

» Preparation: Designate a specific area for handling DAP-81. Ensure the work area is clean

and uncluttered.

» Weighing: To prevent inhalation of fine powder, weigh solid DAP-81 in a chemical fume hood

or a ventilated balance enclosure.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b10837500?utm_src=pdf-body
https://www.benchchem.com/product/b10837500?utm_src=pdf-body
https://www.benchchem.com/product/b10837500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Solution Preparation: When preparing solutions, slowly add the solvent to the solid DAP-81
to minimize dust generation.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Disposal Plan

All materials contaminated with DAP-81, including empty containers, disposable labware, and
contaminated PPE, must be treated as hazardous chemical waste.

o Waste Collection: Segregate DAP-81 waste from other laboratory waste. Use dedicated,
clearly labeled, and sealed containers for solid and liquid waste.

o Disposal: Dispose of all DAP-81 waste through your institution's official hazardous waste
management program. Do not pour DAP-81 waste down the drain or dispose of it in the
regular trash.

Mandatory Visualizations

The following diagrams illustrate key procedural and conceptual information for working with
DAP-81.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10837500#personal-protective-equipment-for-
handling-dap-81]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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